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Compound of Interest

Compound Name: Eriodictyol chalcone

Cat. No.: B600637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eriodictyol chalcone, systematically named (E)-3-(3,4-dihydroxyphenyl)-1-(2,4,6-

trihydroxyphenyl)prop-2-en-1-one, is a polyketide belonging to the chalconoid class of natural

products.[1] As an open-chain flavonoid, it serves as a crucial biosynthetic precursor to the

flavanone eriodictyol, a compound known for its significant pharmacological properties. The

core structure of eriodictyol chalcone consists of two aromatic rings linked by a three-carbon

α,β-unsaturated carbonyl system, a scaffold responsible for the broad biological activities

observed in many chalcone derivatives.[2][3][4][5] This guide provides a comprehensive

overview of the chemical synthesis and detailed spectroscopic characterization of eriodictyol
chalcone, offering valuable protocols and data for researchers in medicinal chemistry and drug

development.

Chemical Synthesis
The most prevalent and efficient method for synthesizing chalcones is the Claisen-Schmidt

condensation.[6][7] This reaction involves the base- or acid-catalyzed aldol condensation

between an appropriate substituted acetophenone and a substituted benzaldehyde. For

eriodictyol chalcone, the precursors are 2',4',6'-trihydroxyacetophenone

(phloroacetophenone) and 3,4-dihydroxybenzaldehyde (protocatechuic aldehyde).[8][9]
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The synthesis process follows a logical progression from starting materials to the final,

characterized product. This workflow involves the condensation reaction, followed by isolation

and purification of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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